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Compound of Interest

Compound Name: (1R)-Chrysanthemolactone

Cat. No.: B15591052 Get Quote

For researchers, scientists, and drug development professionals, the proper disposal of

laboratory chemicals is a critical component of ensuring a safe and compliant work

environment. While specific disposal protocols for every compound are not always readily

available in public literature, a systematic approach based on established principles of

chemical waste management can provide a clear path forward. This guide outlines the

essential steps and considerations for the proper disposal of (1R)-Chrysanthemolactone, a

monoterpenoid compound.

Immediate Safety and Logistical Information

Currently, specific, universally mandated disposal procedures for (1R)-Chrysanthemolactone
are not detailed in publicly available regulatory documents. The Globally Harmonized System

(GHS) classification for this compound has not been widely reported, with some suppliers

indicating that no specific hazards have been identified. In the absence of explicit directives,

the responsibility falls on the user to conduct a thorough risk assessment in consultation with

their institution's Environmental Health & Safety (EHS) department.

The following procedures are based on general best practices for laboratory chemical waste.

Always prioritize your institution's specific waste management protocols and the guidance of

your EHS officer.

Step-by-Step Disposal Protocol
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Consult the Safety Data Sheet (SDS): The primary source of information for chemical

handling and disposal is the SDS provided by the manufacturer. Section 13 of the SDS

should contain disposal considerations. If you do not have an SDS, request one from your

supplier.

Contact Your Institution's EHS Department: Before proceeding with any disposal method,

consult your organization's EHS department. They are the final authority on waste

management at your facility and can provide guidance based on local, state, and federal

regulations. Provide them with all available information on (1R)-Chrysanthemolactone,

including the data presented in this guide.

Waste Characterization: Based on the available data and EHS guidance, characterize the

waste.

Hazardous vs. Non-Hazardous: If the compound is determined to be non-hazardous and

local regulations permit, it may be disposable as regular laboratory waste. However, given

that toxicological properties have not been thoroughly investigated, treating the compound

as potentially hazardous is the most prudent approach.

Waste Stream Segregation: Never mix (1R)-Chrysanthemolactone waste with other

chemical wastes unless explicitly permitted by your EHS department. Incompatible

chemicals can react, creating a more hazardous situation.

Containerization and Labeling:

Collect waste (1R)-Chrysanthemolactone, including contaminated labware (e.g., pipette

tips, gloves), in a designated, leak-proof container that is chemically compatible with the

substance.

Clearly label the container with "Hazardous Waste" (or as directed by EHS), the full

chemical name "(1R)-Chrysanthemolactone," the quantity, and the date of accumulation.

Accumulation and Storage:

Store the waste container in a designated Satellite Accumulation Area (SAA) within the

laboratory.
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Ensure the container is kept closed except when adding waste.

Store in a cool, dry, and well-ventilated area away from incompatible materials.

Arrange for Pickup: Once the container is full or you are finished with the compound, arrange

for a hazardous waste pickup through your institution's EHS department.

Chemical Properties for Disposal Assessment
To facilitate discussion with your EHS department and to properly assess disposal routes, the

following known properties of (1R)-Chrysanthemolactone are summarized.

Property Value Citation

Molecular Formula C10H16O2 [1]

Molecular Weight 168.23 g/mol [1]

Physical State
Typically exists as a solid at

room temperature.
[1]

Boiling Point ~235.6 °C at 760 mmHg [1]

Water Solubility
Estimated at 898 mg/L at 25

°C (sparingly soluble).

GHS Hazard Classification
None found in publicly

available sources.

Disposal Decision Workflow
The following diagram illustrates the logical steps to determine the appropriate disposal

procedure for (1R)-Chrysanthemolactone.
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Start: Have (1R)-Chrysanthemolactone Waste

Consult Supplier's Safety Data Sheet (SDS)

Does SDS Section 13
provide specific disposal instructions?

Consult Institutional EHS Department

Does EHS approve
a non-hazardous route?

No / Unclear

Follow specific instructions
in the SDS

Yes

Treat as Chemical Hazardous Waste

No

Dispose as Non-Hazardous Waste
(per institutional protocol)

Yes

Arrange for EHS Waste Pickup

1. Collect in a compatible, sealed container.
2. Label clearly with chemical name and hazard.

Click to download full resolution via product page

Caption: Disposal decision workflow for (1R)-Chrysanthemolactone.
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This guide provides a framework for the safe and compliant disposal of (1R)-
Chrysanthemolactone. By prioritizing institutional protocols and direct consultation with EHS

professionals, laboratories can maintain the highest standards of safety and environmental

responsibility.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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